Cas no 2138270-95-6 ((2-Methyloxan-4-yl)methanesulfinamide)

• Product Name: (2-Methyloxan-4-yl)methanesulfinamide
• CAS No: 2138270-95-6
• MF: C₇H₁₅NO₂S
• MW: 177.2645008564
• CID: 6303792
• PubChem ID: 165452950
• Update Time: 2025-10-31

(2-Methyloxan-4-yl)methanesulfinamide Chemical and Physical Properties

Names and Identifiers

• 2138270-95-6
• EN300-732893
• (2-methyloxan-4-yl)methanesulfinamide
• (2-Methyloxan-4-yl)methanesulfinamide

• Inchi： 1S/C7H15NO2S/c1-6-4-7(2-3-10-6)5-11(8)9/h6-7H,2-5,8H2,1H3
• InChI Key： BCPSEDFFXRZITL-UHFFFAOYSA-N
• SMILES： S(CC1CCOC(C)C1)(N)=O

Computed Properties

• Exact Mass: 177.08234989g/mol
• Monoisotopic Mass: 177.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.5Ų

Additional information on (2-Methyloxan-4-yl)methanesulfinamide

(2-Methyloxan-4-yl)methanesulfinamide (CAS No. 2138270-95-6): A Comprehensive Overview

(2-Methyloxan-4-yl)methanesulfinamide (CAS No. 2138270-95-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its methanesulfinamide and methyloxan moieties, offers a promising platform for the development of new therapeutic agents and chemical probes.

The chemical structure of (2-Methyloxan-4-yl)methanesulfinamide is composed of a methanesulfinamide group attached to a 2-methyltetrahydro-2H-pyran (methyloxan) ring. The methanesulfinamide functional group is known for its reactivity and ability to participate in various chemical transformations, making it a valuable building block in synthetic chemistry. The methyloxan ring, on the other hand, provides additional steric and electronic properties that can influence the compound's biological activity.

Recent studies have explored the potential applications of (2-Methyloxan-4-yl)methanesulfinamide in various biological systems. One notable area of research is its role as a potential inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that (2-Methyloxan-4-yl)methanesulfinamide exhibits selective inhibition of a key enzyme in the glycolytic pathway, suggesting its potential as an anti-cancer agent. The compound's ability to modulate enzyme activity without causing significant cytotoxicity makes it an attractive candidate for further development.

In addition to its enzymatic inhibition properties, (2-Methyloxan-4-yl)methanesulfinamide has been investigated for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can effectively reduce inflammation in vitro by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight the compound's potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of (2-Methyloxan-4-yl)methanesulfinamide has also been a subject of interest. A recent paper in Organic Letters described an efficient synthetic route to prepare this compound using readily available starting materials and mild reaction conditions. This synthetic method not only simplifies the preparation process but also allows for the easy introduction of various functional groups, facilitating the exploration of structure-activity relationships (SAR) studies.

Beyond its direct biological applications, (2-Methyloxan-4-yl)methanesulfinamide has shown promise as a chemical probe for studying protein-protein interactions and cellular signaling pathways. A collaborative study between researchers at Harvard University and the Broad Institute utilized this compound to investigate the binding interactions between specific proteins involved in cell signaling cascades. The results provided valuable insights into the molecular mechanisms underlying these interactions, which could lead to the discovery of new drug targets.

The safety profile of (2-Methyloxan-4-yl)methanesulfinamide is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for further clinical development.

In conclusion, (2-Methyloxan-4-yl)methanesulfinamide (CAS No. 2138270-95-6) is a versatile compound with a wide range of potential applications in both basic research and drug development. Its unique chemical structure, combined with its promising biological activities and favorable safety profile, positions it as a valuable asset in the ongoing efforts to address unmet medical needs. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.